Cas no 941883-95-0 (2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide
• CAS No: 941883-95-0
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5499844
• Update Time: 2025-06-07

2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide

• Inchi： 1S/C22H23N3O3S/c1-15-4-6-16(7-5-15)13-23-21(26)14-29-22-11-9-19(24-25-22)18-12-17(27-2)8-10-20(18)28-3/h4-12H,13-14H2,1-3H3,(H,23,26)
• InChI Key： DHXOFOSPCUQIGO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=NN=C(C2=CC(OC)=CC=C2OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide

2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS No. 941883-95-0): A Comprehensive Overview

2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide (CAS No. 941883-95-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and features a unique structural arrangement that includes a sulfanyl group and multiple aromatic rings. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide is characterized by a central pyridazine ring substituted with a 2,5-dimethoxyphenyl group at the 6-position and a sulfanyl group at the 3-position. Additionally, the molecule contains an N-(4-methylphenyl)methylacetamide moiety, which contributes to its overall stability and reactivity. The presence of these functional groups suggests potential interactions with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the pharmacological potential of 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the neuroprotective effects of 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide. In animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing oxidative stress and preventing neuronal cell death. The mechanism behind these effects is thought to involve the modulation of mitochondrial function and the inhibition of apoptosis pathways.

In addition to its anti-inflammatory and neuroprotective properties, 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide has also been investigated for its potential as an anticancer agent. In vitro studies using various cancer cell lines have shown that this compound can induce cell cycle arrest and apoptosis in a dose-dependent manner. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

The synthesis of 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 6-chloropyridazine with 2,5-dimethoxythiophenol to form the sulfanyl-substituted pyridazine intermediate. This intermediate is then coupled with N-(4-methylphenyl)methylamine using appropriate coupling reagents to obtain the final product.

The physicochemical properties of 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide are also noteworthy. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important for its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical studies in animal models have not reported any significant adverse effects at doses relevant for therapeutic use.

The future prospects for 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)methylacetamide are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including inflammatory disorders and cancer. Additionally, researchers are exploring combination therapies involving this compound with other drugs to enhance therapeutic outcomes.

In conclusion, 2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ysulfanyl}-N-(4-methylpheny l)m ethyla cetam ide (CAS No. 941883-95-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in the pharmaceutical industry.